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Compound of Interest

Compound Name: [Ala1,3,11,15]-Endothelin (53-63)

Cat. No.: B10784442 Get Quote

An In-Depth Technical Guide to [Ala1,3,11,15]-
Endothelin-1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic peptide

[Ala1,3,11,15]-Endothelin-1, a potent and selective agonist for the endothelin type B (ETB)

receptor. This document details its molecular characteristics, synthesis, purification,

characterization, and its role in signaling pathways, making it an essential resource for

professionals in pharmacology and drug development.

Molecular Profile
[Ala1,3,11,15]-Endothelin-1 is a linear analog of the vasoconstrictor peptide Endothelin-1 (ET-

1). In this analog, the four cysteine residues at positions 1, 3, 11, and 15, which form two

intramolecular disulfide bonds in the native peptide, are replaced with alanine residues. This

modification eliminates the cyclic structure of ET-1 and confers high selectivity for the ETB

receptor.

Physicochemical Properties
The molecular formula and weight of [Ala1,3,11,15]-Endothelin-1 can vary slightly based on its

salt form (e.g., TFA salt). The properties of the free peptide are summarized below.
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Property Value

Chemical Formula C109H163N25O32S

Molecular Weight 2367.67 g/mol [1]

Amino Acid Sequence
Ala-Ser-Ala-Ser-Ser-Leu-Met-Asp-Lys-Glu-Ala-

Val-Tyr-Phe-Ala-His-Leu-Asp-Ile-Ile-Trp[1]

Experimental Protocols
Synthesis: Solid-Phase Peptide Synthesis (SPPS)
[Ala1,3,11,15]-Endothelin-1 is typically synthesized using Fmoc (9-fluorenylmethyloxycarbonyl)

solid-phase peptide synthesis (SPPS).[2] This method involves the sequential addition of

Fmoc-protected amino acids to a growing peptide chain anchored to a solid resin support.

General Workflow for Fmoc SPPS:
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1. Resin Swelling

2. Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

3. Washing
(DMF)

4. Amino Acid Coupling
(Fmoc-AA-OH, Activator)

5. Washing
(DMF)

6. Repeat Steps 2-5 for each amino acid

7. Cleavage from Resin and Side-Chain Deprotection
(e.g., TFA cocktail)

8. Purification
(RP-HPLC)

9. Characterization
(Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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